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Compound of Interest

Compound Name: Diethyl 5-bromoisophthalate

Cat. No.: B180653

Diethyl 5-bromoisophthalate (CAS No. 127437-29-0) is an aromatic dicarboxylate ester. Its
structure is distinguished by a benzene ring substituted with two ethyl ester groups at positions
1 and 3, and a bromine atom at position 5. This specific arrangement of functional groups—two
modifiable esters and a reactive bromine atom—makes it an exceptionally versatile building

block in organic synthesis.

The bromine atom serves as an excellent leaving group, making the molecule amenable to a
variety of cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Sonogashira couplings,
which are fundamental for constructing complex molecular architectures. Concurrently, the
diethyl ester groups can be hydrolyzed to the corresponding carboxylic acid or converted into
amides, enabling further functionalization.

Below is a diagram illustrating the chemical structure of Diethyl 5-bromoisophthalate.
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Reactants & Catalyst
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Diethyl
5-bromoisophthalate

R-B(OH)2
Pd cat.

NaOH, Hz20 R-NHz, Heat

Cross-Coupling ; o
: Ester Hydrolysis Amidation
(g, SN, [2E9) [Site: -COOEY] [Site: -COOEY]

[Site: C-Br]
Aryl/Alkenyl Isophthalates 5-Bromo-isophthalic Acid Isophthalamides

Click to download full resolution via product page

 To cite this document: BenchChem. [Core Identity and Physicochemical Properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b180653#diethyl-5-bromoisophthalate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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